Cas no 2172057-06-4 (1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172057-06-4
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 6330238
• PubChem ID: 165601459
• Update Time: 2025-07-13

1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172057-06-4
• EN300-1594470

• Inchi： 1S/C10H17N3O3/c1-8(15)4-3-5-13-10(7-16-2)9(6-14)11-12-13/h6,8,15H,3-5,7H2,1-2H3
• InChI Key： BQPFDTYZRXFVKC-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C(=C(C=O)N=N1)COC

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172057-06-4)

In the realm of organic chemistry and pharmaceutical research, 1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172057-06-4) has emerged as a compound of significant interest. This triazole-based aldehyde is characterized by its unique molecular structure, which combines a hydroxypentyl side chain with a methoxymethyl substituent, making it a versatile intermediate in synthetic chemistry. Researchers are particularly intrigued by its potential applications in drug discovery, material science, and agrochemical development.

The compound's CAS number 2172057-06-4 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde, reflects the precise arrangement of functional groups, which are pivotal for its reactivity and binding properties. The presence of both hydroxyl and aldehyde moieties allows for diverse chemical transformations, including condensation reactions and nucleophilic additions, which are essential for creating complex molecular architectures.

Recent trends in green chemistry and sustainable synthesis have heightened interest in compounds like 1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde. Its potential as a biocompatible building block aligns with the growing demand for eco-friendly chemical processes. Additionally, the rise of click chemistry—a technique celebrated for its efficiency and selectivity—has further spotlighted triazole derivatives due to their stability and modularity. This compound's triazole core is particularly amenable to Huisgen cycloaddition, a reaction widely employed in bioconjugation and polymer science.

From a pharmacological perspective, the hydroxypentyl and methoxymethyl groups in this compound offer intriguing possibilities for drug design. These functional groups can enhance solubility, bioavailability, and target affinity, making the molecule a candidate for medicinal chemistry optimization. Researchers are exploring its role in developing enzyme inhibitors and receptor modulators, particularly in diseases where triazole scaffolds have shown promise, such as antimicrobial and anticancer therapies.

In material science, the aldehyde functionality of 1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde enables its use in creating cross-linked polymers and functionalized surfaces. Its ability to form covalent bonds with amines and hydrazides makes it valuable for designing smart materials with applications in sensors, coatings, and drug delivery systems. The compound's thermal stability and compatibility with various solvents further broaden its utility in industrial applications.

As the scientific community continues to investigate CAS No. 2172057-06-4, questions about its synthetic pathways, scalability, and safety profile remain at the forefront. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize its purity and stability. Moreover, computational modeling studies are being conducted to predict its interactions with biological targets, offering insights into its structure-activity relationships.

In conclusion, 1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from pharmaceuticals to advanced materials—underscore its importance in modern research. As laboratories worldwide explore its potential, this compound is poised to contribute significantly to advancements in science and technology.